Cas no 220727-26-4 (Octanethioic acid,S-[3-(triethoxysilyl)propyl] ester)

Octanethioic acid, S-[3-(triethoxysilyl)propyl] ester, is a silane coupling agent with a thioester functional group, offering dual reactivity for enhanced adhesion and crosslinking in polymer and composite applications. The triethoxysilyl moiety enables covalent bonding with inorganic substrates such as glass, metals, and minerals, while the thioester group facilitates interactions with organic matrices, including rubbers and resins. This compound is particularly useful in surface modification, improving interfacial strength and durability in coatings, adhesives, and sealants. Its hydrolytic stability and compatibility with various processing conditions make it a versatile choice for industrial applications requiring robust material performance.
Octanethioic acid,S-[3-(triethoxysilyl)propyl] ester structure
220727-26-4 structure
Product Name:Octanethioic acid,S-[3-(triethoxysilyl)propyl] ester
CAS No:220727-26-4
MF:C17H36O4SSi
MW:364.615845680237
MDL:MFCD08275350
CID:244012
PubChem ID:12135713
Update Time:2025-06-07

Octanethioic acid,S-[3-(triethoxysilyl)propyl] ester Chemical and Physical Properties

Names and Identifiers

    • Octanethioic acid,S-[3-(triethoxysilyl)propyl] ester
    • S-(3-triethoxysilylpropyl) octanethioate
    • S-(OCTANOYL)MERCAPTOPROPYLTRIETHOXYSILANE
    • 3-octanoylthio-1-propyltriethoxysilane
    • 3-octanoylthiopropyl triethoxysilane
    • S-[3-(triethoxysilyl)propyl]thiooctanoate
    • S-3-(triethoxysilyl)propyl octanethioate
    • 3-Triethoxysilyl-1-propyl thiooctanoate
    • A-Link 599
    • NXT
    • NXT Silane
    • Silquest A-Link 599
    • Octanethioic acid, S-(3-(triethoxysilyl)propyl) ester
    • Octanethioic acid, S-[3-(triethoxysilyl)propyl] ester
    • SCHEMBL75725
    • octanoylthiopropyltriethoxysilane
    • 3-(octanoylthio)-1-propyltriethoxysilane
    • 220727-26-4
    • MFCD08275350
    • 3-octanoylthio-l-propyltriethoxysilane
    • 3-Triethoxysilyl-1-Propyl Thioctanoate
    • S-(Ctanoyl)Mercaptopropyltriethoxysilane
    • AMY30956
    • NS00113736
    • DTXSID00889135
    • JPPLPDOXWBVPCW-UHFFFAOYSA-N
    • DB-221823
    • S-[3-(triethoxysilyl)propyl] octanethioate
    • MDL： MFCD08275350
    • Inchi： 1S/C17H36O4SSi/c1-5-9-10-11-12-14-17(18)22-15-13-16-23(19-6-2,20-7-3)21-8-4/h5-16H2,1-4H3
    • InChI Key： JPPLPDOXWBVPCW-UHFFFAOYSA-N
    • SMILES： S(C(CCCCCCC)=O)CCC[Si](OCC)(OCC)OCC

Computed Properties

  • Exact Mass: 364.21000
  • Monoisotopic Mass: 364.21035733g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 17
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.1Ų

Experimental Properties

  • Density: 0.972
  • Flash Point: 176°C
  • PSA: 70.06000
  • LogP: 5.04520

Octanethioic acid,S-[3-(triethoxysilyl)propyl] ester Security Information

  • TSCA：Yes

Octanethioic acid,S-[3-(triethoxysilyl)propyl] ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
S25250-25g
S-(Octanoyl)mercaptopropyltriethoxysilane
 220727-26-4 95%
25g
 ￡46.00 2022-02-28
Fluorochem
S25250-100g
S-(Octanoyl)mercaptopropyltriethoxysilane
 220727-26-4 95%
100g
 ￡143.00 2022-02-28
abcr
AB153215-25 g
S-(Octanoyl)mercaptopropyltriethoxysilane, 95%; .
 220727-26-4 95%
25g
 €101.20 2023-05-08
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
S934220-25g
S-(OCTANOYL)MERCAPTOPROPYLTRIETHOXYSILANE
 220727-26-4 97%
25g
 ￥187.20 2022-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
S934220-100g
S-(OCTANOYL)MERCAPTOPROPYLTRIETHOXYSILANE
 220727-26-4 97%
100g
 ￥562.50 2022-08-31
abcr
AB153215-25g
S-(Octanoyl)mercaptopropyltriethoxysilane, 95%; .
 220727-26-4 95%
25g
 €112.00 2025-02-19
1PlusChem
1P00BC7K-25g
S-(OCTANOYL)MERCAPTOPROPYLTRIETHOXYSILANE
 220727-26-4 97%
25g
 $49.00 2023-12-18
1PlusChem
1P00BC7K-100g
S-(OCTANOYL)MERCAPTOPROPYLTRIETHOXYSILANE
 220727-26-4 97%
100g
 $105.00 2023-12-18
1PlusChem
1P00BC7K-500g
S-(OCTANOYL)MERCAPTOPROPYLTRIETHOXYSILANE
 220727-26-4 97%
500g
 $378.00 2023-12-18
A2B Chem LLC
AF28240-25g
S-(OCTANOYL)MERCAPTOPROPYLTRIETHOXYSILANE
 220727-26-4 97%
25g
 $42.00 2024-04-20

Octanethioic acid,S-[3-(triethoxysilyl)propyl] ester Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:220727-26-4)S-(Octanoyl)mercaptopropyltriethoxysilane
Order Number:sfd21244
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
Price ($):discuss personally
Email:sales2@senfeida.com

Octanethioic acid,S-[3-(triethoxysilyl)propyl] ester Related Literature

Related Categories

220727-26-4 (Octanethioic acid,S-[3-(triethoxysilyl)propyl] ester) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:220727-26-4)S-(Octanoyl)mercaptopropyltriethoxysilane
sfd21244
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email